![molecular formula C9H15Cl2N3O2 B2430645 Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate dihydrochloride CAS No. 2230808-76-9](/img/structure/B2430645.png)
Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate dihydrochloride
Overview
Description
Ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate dihydrochloride is a chemical compound with the molecular formula C9H14ClN3O2 . It is a solid substance . The compound is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate was carried out using 6-amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile and aniline . The reaction was catalyzed by amorphous carbon-supported sulfonic acid (AC-SO3H), a new-generation solid catalyst with outstanding activity .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringCCC1=NNC2=C1CNCC2.Cl . The InChI key for this compound is VWVKLDKGIVSWEU-UHFFFAOYSA-N . Physical And Chemical Properties Analysis
This compound is a solid . It has a high GI absorption and is a P-gp substrate . It has a molar refractivity of 60.98 and a topological polar surface area (TPSA) of 67.01 Ų . It is very soluble, with a solubility of 2.53 mg/ml .Scientific Research Applications
- Researchers have explored the potential of this compound as an antitumor agent. Its unique structure may interfere with cancer cell growth pathways, making it a subject of interest for cancer therapy .
- Investigations have focused on its ability to inhibit bacterial growth, making it a potential candidate for novel antibiotics .
- Preliminary studies suggest that it may interfere with viral replication or entry, but further research is necessary to validate its efficacy .
- It may modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis or inflammatory bowel diseases .
- It may enhance neuronal survival, reduce oxidative stress, or modulate neurotransmitter systems, making it a candidate for neuroprotection .
Antitumor Activity
Antibacterial Properties
Antiviral Applications
Anti-Inflammatory Potential
Neuroprotective Properties
Metabolic Disorders
Safety and Hazards
Future Directions
The compound is part of a collection of unique chemicals provided to early discovery researchers , suggesting it may have potential applications in various fields of research. Pyrazolo[4,3-c]pyridine derivatives, in general, are often studied for their potential bioactive properties , indicating possible future directions in pharmaceutical and medicinal chemistry research.
Mechanism of Action
Target of Action
This compound is part of a collection of unique chemicals provided to early discovery researchers , and as such, its specific targets and their roles are still under investigation.
Mode of Action
It’s worth noting that compounds with similar structures have been found to exhibit enzymatic inhibitory activity
Result of Action
Compounds with similar structures have shown antiproliferative activity , suggesting potential applications in cancer treatment.
properties
IUPAC Name |
ethyl 4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3-carboxylate;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O2.2ClH/c1-2-14-9(13)8-6-5-10-4-3-7(6)11-12-8;;/h10H,2-5H2,1H3,(H,11,12);2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZWOUJITQASACW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NNC2=C1CNCC2.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15Cl2N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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